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Introduction

TT-10 is a small molecule activator of the Yes-associated protein (YAP)-transcriptional
enhancer factor domain (TEAD) signaling pathway.[1] This pathway is a key regulator of cell
proliferation and survival.[2][3] TT-10 was identified through large-scale, cell-based screenings
of pharmacological small molecules and has been shown to promote cardiomyocyte
proliferation and survival, making it a promising candidate for cardiac repair therapies.[4][5] The
compound exerts its effects by promoting the nuclear translocation of YAP, a transcriptional
coactivator that, in partnership with TEAD transcription factors, drives the expression of genes
involved in cell cycle progression and apoptosis inhibition.[1][4][6]

These application notes provide detailed protocols for two high-throughput screening (HTS)
assays relevant to the study of TT-10 and similar molecules: a YAP/TEAD-responsive
luciferase reporter assay for identifying pathway activators, and a high-content imaging assay
for quantifying cardiomyocyte proliferation.
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Signaling Pathway

The Hippo signaling pathway is a key regulator of organ size and tissue homeostasis. When
the pathway is active, a kinase cascade leads to the phosphorylation of YAP, causing it to be
sequestered in the cytoplasm. In the "Hippo-off" state, unphosphorylated YAP translocates to
the nucleus and binds to TEAD transcription factors, initiating the transcription of pro-
proliferative and anti-apoptotic genes. TT-10 promotes the nuclear localization of YAP, thus
activating this transcriptional program.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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